Cas no 1261453-00-2 (4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261453-00-2
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4986699
• Update Time: 2025-06-08

4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C14H10F3NO2/c1-9-8-11(2-3-12(9)20-14(15,16)17)13(19)10-4-6-18-7-5-10/h2-8H,1H3
• InChI Key： KPSBFGAXZVZDIN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(C2C=CN=CC=2)=O)C=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on 4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine

Comprehensive Overview of 4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261453-00-2)

4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261453-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine ring linked to a benzoyl group substituted with a 3-methyl and trifluoromethoxy moiety, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ability to modulate electronic and steric effects in molecular frameworks.

In recent years, the demand for trifluoromethoxy-containing compounds like 4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine has surged, driven by their utility in drug discovery and material science. The trifluoromethoxy group is known for its lipophilicity and metabolic stability, making it a valuable functional group in the design of kinase inhibitors and GPCR-targeting drugs. This compound’s CAS No. 1261453-00-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in organic chemistry today is the sustainable synthesis of complex molecules. 4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine aligns with this trend, as researchers explore green chemistry approaches to its production. Questions like “How to optimize the yield of 1261453-00-2?” or “What are the catalytic methods for introducing trifluoromethoxy groups?” are commonly encountered in forums and scientific literature, highlighting the compound’s technical significance.

The compound’s structural versatility also makes it a candidate for material science applications, particularly in the development of organic electronic devices. Its electron-withdrawing properties, attributed to the trifluoromethoxy and benzoyl groups, are being investigated for use in OLEDs and photovoltaic materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

From a commercial perspective, 4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine is often listed in catalogs of fine chemicals, with suppliers emphasizing its high purity and customizable batch sizes. Searches for “buy CAS 1261453-00-2” or “suppliers of trifluoromethoxy derivatives” reflect its market demand. Analytical data, such as HPLC and NMR spectra, are critical for quality assurance, further driving its discussion in technical circles.

In conclusion, 4-(3-Methyl-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261453-00-2) represents a compelling case study in modern chemical innovation. Its integration into drug development pipelines and emerging technologies positions it as a compound of enduring interest. As research continues to uncover new applications, its role in addressing challenges like selective functionalization and scalable synthesis will remain a focal point for scientists worldwide.